Cas no 41945-43-1 ((S)-Naproxen Acyl-b-D-glucuronide)
(S)-Naproxen Acyl-β-D-glucuronide is a major phase II metabolite of (S)-naproxen, formed via glucuronidation in the liver. This conjugate plays a significant role in the pharmacokinetics and excretion of naproxen, enhancing its water solubility for renal elimination. As a well-characterized reference standard, it is valuable for analytical applications, including LC-MS/MS and HPLC, facilitating accurate quantification in pharmacokinetic and metabolic studies. Its high purity and stability make it suitable for research on drug metabolism, toxicity, and enzyme kinetics. The compound is particularly useful for investigating UDP-glucuronosyltransferase (UGT) activity and the biological fate of naproxen-derived metabolites in preclinical and clinical settings.
41945-43-1 structure
Product Name:(S)-Naproxen Acyl-b-D-glucuronide
CAS No:41945-43-1
MF:C20H22O9
MW:406.383286952972
CID:927570
PubChem ID:181715
Update Time:2025-05-24
(S)-Naproxen Acyl-b-D-glucuronide Chemical and Physical Properties
Names and Identifiers
-
- naproxen glucuronide
- (S)-Naproxen Acyl-β-D-glucuronide
- (S)-NAPROXEN ACYL-B-D-GLUCURONIDE
- (S)-Naproxen Acyl-β-
- (+)-Naproxen glucuronide
- (S)-Naproxen Acyl-Beta-D-glucuronide
- (S)-Naproxen Glucuronide
- 1-[(aS)-6-Methoxy-a-methyl-2-naphthaleneacetate]-D-Glucopyranuronic Acid
- Naproxen Acyl--D-glucuronide
- DTXSID40962092
- (R)-Naproxen Acyl- beta -D-glucuronide
- (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(((S)-2-(6-methoxynaphthalen-2-yl)propanoyl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
- beta-D-Glucopyranuronic acid, 1-[(alphaS)-6-methoxy-alpha-methyl-2-naphthaleneacetate]
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2S)-2-(6-methoxynaphthalen-2-yl)propanoyl]oxyoxane-2-carboxylic acid
- 1-[(?S)-6-Methoxy-?-methyl-2-naphthaleneacetate] ?-D-Glucopyranuronic Acid; (S)-Naproxen Glucuronide; Naproxen Glucuronide
- HY-W121901
- CHEMBL3526991
- beta-D-Glucopyranuronic acid, 1-(6-methoxy-alpha-methyl-2-naphthaleneacetate), (S)-
- (S)-Naproxen-beta-D-glucuronide
- (S)-Naproxen Acyl- beta -D-glucuronide
- L2P2M6J3PH
- (S)-Naproxen Acyl-?-D-glucuronide
- 1-O-[2-(6-Methoxynaphthalen-2-yl)propanoyl]hexopyranuronic acid
- Naproxen glucuronide, (S)-
- (S)-Naproxen acyl-beta-D-glucuronide, analytical standard
- CS-0179487
- BDBM50088515
- 41945-43-1
- 1-[(aS)-6-Methoxy-a-methyl-2-naphthaleneacetate] ss-D-Glucopyranuronic Acid; (S)-Naproxen Glucuronide; Naproxen Glucuronide
- (S)-Naproxen Acyl-b-D-glucuronide
-
- Inchi： 1S/C20H22O9/c1-9(10-3-4-12-8-13(27-2)6-5-11(12)7-10)19(26)29-20-16(23)14(21)15(22)17(28-20)18(24)25/h3-9,14-17,20-23H,1-2H3,(H,24,25)/t9-,14-,15-,16+,17-,20-/m0/s1
- InChI Key： XRHIELLXTVJOKM-ODXKUVGNSA-N
- SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC([C@@H](C)C1C=CC2C=C(C=CC=2C=1)OC)=O)O)O)O
Computed Properties
- Exact Mass: 406.12600
- Monoisotopic Mass: 406.12638228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Melting Point: 80-82°C
- PSA: 142.75000
- LogP: 0.38730
(S)-Naproxen Acyl-b-D-glucuronide Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
(S)-Naproxen Acyl-b-D-glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL4179-1mg |
Naproxen-acyl-beta-D-glucuronide |
41945-43-1 | 98% min | 1mg |
£375.00 | 2025-02-21 | |
| Apollo Scientific | BICL4179-2mg |
Naproxen-acyl-beta-D-glucuronide |
41945-43-1 | 98% min | 2mg |
£693.00 | 2025-02-21 | |
| TRC | N377530-1mg |
(S)-Naproxen Acyl-b-D-glucuronide |
41945-43-1 | 1mg |
$ 236.00 | 2023-09-06 | ||
| TRC | N377530-2mg |
(S)-Naproxen Acyl-b-D-glucuronide |
41945-43-1 | 2mg |
$454.00 | 2023-05-17 | ||
| TRC | N377530-5mg |
(S)-Naproxen Acyl-b-D-glucuronide |
41945-43-1 | 5mg |
$ 1030.00 | 2023-09-06 | ||
| TRC | N377530-10mg |
(S)-Naproxen Acyl-b-D-glucuronide |
41945-43-1 | 10mg |
$ 1771.00 | 2023-09-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250157-1mg |
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(((S)-2-(6-methoxynaphthalen-2-yl)propanoyl)oxy)tetrahydro-2H-pyran-2-carboxylic acid |
41945-43-1 | 97% | 1mg |
￥2772 | 2023-04-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-212892-1mg |
(S)-Naproxen Acyl-β-D-glucuronide, |
41945-43-1 | 1mg |
￥2933.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212892A-2mg |
(S)-Naproxen Acyl-β-D-glucuronide, |
41945-43-1 | 2mg |
￥5423.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212892B-5mg |
(S)-Naproxen Acyl-β-D-glucuronide, |
41945-43-1 | 5mg |
￥11846.00 | 2023-09-05 |
(S)-Naproxen Acyl-b-D-glucuronide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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